Cas no 13558-78-6 (3-(2-chloroacetyl)-1-(4-methoxyphenyl)urea)

• Product Name: 3-(2-chloroacetyl)-1-(4-methoxyphenyl)urea
• CAS No: 13558-78-6
• Molecular Formula: C₁₀H₁₁N₂O₃Cl
• Molecular Weight: 242.65894
• CID: 230802
• PubChem ID: 4962262

3-(2-chloroacetyl)-1-(4-methoxyphenyl)urea Properties

Names and Identifiers

• 2-Chloro-N-((4-methoxyphenyl)carbamoyl)acetamide
• 2-chloro-N-[(4-methoxyphenyl)carbamoyl]acetamide
• 2-CHLORO-N-{[(4-METHOXYPHENYL)AMINO]CARBONYL}ACETAMIDE
• 1-< Chlor-acetyl> -3-< 4-methoxy-phenyl> -harnstoff
• 1-chloroacetyl-3-(4-methoxy-phenyl)-urea
• AC1NLQD7
• AC1Q4DAA
• AG-D-72735
• CTK0I3295
• N-Chloracetyl-N'-< 4-methoxy-phenyl> -harnstoff
• 1-(2-chloroacetyl)-3-(4-Methoxyphenyl)urea
• 13558-78-6
• EN300-13157
• SR-01000051640
• Z90122367
• AKOS009003508
• SR-01000051640-1
• 2-Chloro-n-([(4-methoxyphenyl)amino]carbonyl)acetamide
• 3-(2-chloroacetyl)-1-(4-methoxyphenyl)urea
• DTXSID70407047

• MDL： MFCD06655690
• InChIKey： ODWKXORLQVYKOE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11ClN2O3/c1-16-8-4-2-7(3-5-8)12-10(15)13-9(14)6-11/h2-5H,6H2,1H3,(H2,12,13,14,15)
• SMILES： COC1=CC=C(NC(NC(CCl)=O)=O)C=C1

Computed Properties

• Exact Mass: 242.04593
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 242.0458199g/mol
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas